hygrocin A
Overview
Description
hygrocin A is a natural product found in Streptomyces hygroscopicus and Streptomyces with data available.
Scientific Research Applications
Antitumor Activities
Hygrocin A, a compound from the naphthoquinone ansamycins group, has been identified for its significant antitumor activities. The biosynthesis of hygrocins, including Hygrocin A, in Streptomyces sp. LZ35 involves a unique biosynthetic pathway. This process includes a critical Baeyer–Villiger oxidation step, catalyzed by the enzyme Hgc3, which is considered a novel member of the enzyme family acting as Baeyer–Villiger monooxygenases (Li et al., 2014).
Cytotoxic Effects
Hygrocins C-G, derivatives of Hygrocin A, have been isolated and found to exhibit cytotoxic effects on human cancer cell lines. Specifically, Hygrocins C, D, and F displayed toxicity against human breast cancer and prostate cancer cells, demonstrating the potential of Hygrocin A derivatives in cancer therapy (Lu et al., 2013).
Increased Production and Diversity
The production and diversity of hygrocins in Streptomyces sp. LZ35 can be enhanced by overexpressing the hgc1 gene. This strategy led to the isolation of new hygrocins with varying biological activities, underlining the potential of genetic manipulation in increasing the yield and diversity of these compounds for research and therapeutic applications (Li et al., 2015).
Structural Elucidation
The structural characterization of hygrocins, including Hygrocin A, is crucial for understanding their biological activities. Detailed studies involving chemical and spectroscopic methods have been conducted to elucidate the structure of Hygrocin A and its derivatives, providing a foundation for future research and applications in medicine (Cai et al., 2005).
Biofilm Inhibition
Hygrocin C, a compound related to Hygrocin A, has been shown to inhibit bacterial biofilm formation. It affects biofilm architecture, reduces extracellular polymeric matrix formation, and alters gene transcripts related to bacterial chemotaxis and biofilm formation. This suggests potential applications of Hygrocin A derivatives in combating biofilm-related infections and diseases (Wang et al., 2018).
properties
Molecular Formula |
C28H31NO8 |
|---|---|
Molecular Weight |
509.5 g/mol |
IUPAC Name |
(10E,12S,13S,16Z)-9-ethyl-4,12-dihydroxy-3,13,16-trimethyl-14-oxa-20-azatricyclo[19.3.1.05,24]pentacosa-1(24),2,4,10,16,21-hexaene-6,15,19,23,25-pentone |
InChI |
InChI=1S/C28H31NO8/c1-5-17-7-9-20(30)16(4)37-28(36)14(2)6-11-23(33)29-19-13-22(32)24-18(27(19)35)12-15(3)26(34)25(24)21(31)10-8-17/h6-7,9,12-13,16-17,20,30,34H,5,8,10-11H2,1-4H3,(H,29,33)/b9-7+,14-6-/t16-,17?,20-/m0/s1 |
InChI Key |
ZLKHATAJGWAFJX-TWLLYOFVSA-N |
Isomeric SMILES |
CCC\1CCC(=O)C2=C(C(=CC3=C2C(=O)C=C(C3=O)NC(=O)C/C=C(\C(=O)O[C@H]([C@H](/C=C1)O)C)/C)C)O |
Canonical SMILES |
CCC1CCC(=O)C2=C(C(=CC3=C2C(=O)C=C(C3=O)NC(=O)CC=C(C(=O)OC(C(C=C1)O)C)C)C)O |
synonyms |
hygrocin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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